4-(Morpholin-1-yl)phenylZinc bromide

• Molecular Formula: C10H12BrNOZn
• Molecular Weight: 307.5 g/mol
• IUPAC Name: bromozinc(1+);4-phenylmorpholine
• InChI: InChI=1S/C10H12NO.BrH.Zn/c1-2-4-10(5-3-1)11-6-8-12-9-7-11;;/h2-5H,6-9H2;1H;/q-1;;+2/p-1
• InChI Key: NQHRSAOMAROIMU-UHFFFAOYSA-M
• Canonical SMILES: C1COCCN1C2=CC=[C-]C=C2.[Zn+]Br

Description

4-(Morpholin-1-yl)phenylZinc bromide is an organozinc halide reagent primarily used as a key synthetic intermediate in cross-coupling reactions, such as Negishi coupling, to introduce the 4-morpholinophenyl functional group into target molecules. The morpholine ring is a ubiquitous pharmacophore in medicinal chemistry, known to enhance the potency and pharmacokinetic properties of lead compounds by engaging in molecular interactions with target proteins . This reagent enables the efficient exploration of structure-activity relationships (SAR), particularly in the development of compounds with potential pharmacological activities, including anticancer, anti-inflammatory, antiviral, and anticonvulsant agents . Recent research also highlights the therapeutic potential of morpholine-based compounds in areas such as neurodegenerative diseases, further underscoring the value of this reagent in drug discovery . The compound is typically supplied as a solution in tetrahydrofuran, similar to other phenylzinc bromide reagents . This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Morpholin-1-yl)phenylzinc bromide typically involves the reaction of 4-bromophenylmorpholine with zinc in the presence of a suitable solvent like THF. The reaction is usually carried out under an inert atmosphere to prevent oxidation. The general reaction scheme is as follows:

$$\text{4-Bromophenylmorpholine} + \text{Zn} \rightarrow \text{4-(Morpholin-1-yl)phenylzinc bromide}$$4-Bromophenylmorpholine+Zn→4-(Morpholin-1-yl)phenylzinc bromide

Industrial Production Methods

On an industrial scale, the production of 4-(Morpholin-1-yl)phenylzinc bromide involves similar synthetic routes but with optimized conditions to ensure high yield and purity. Large-scale reactors and continuous flow systems are often employed to maintain consistent reaction conditions and to facilitate the handling of large quantities of reagents and products.

Chemical Reactions Analysis

Types of Reactions

4-(Morpholin-1-yl)phenylzinc bromide undergoes various types of reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions, where the zinc-bromide bond is replaced by other nucleophiles.

Cross-Coupling Reactions: It is commonly used in palladium-catalyzed cross-coupling reactions such as Negishi coupling, where it reacts with organic halides to form carbon-carbon bonds.

Common Reagents and Conditions

Palladium Catalysts: Palladium-based catalysts are frequently used in cross-coupling reactions involving 4-(Morpholin-1-yl)phenylzinc bromide.

Solvents: THF is the preferred solvent due to its ability to stabilize the organozinc compound and facilitate the reaction.

Reaction Conditions: Reactions are typically carried out under inert atmospheres (e.g., nitrogen or argon) to prevent oxidation and moisture interference.

Major Products

The major products formed from reactions involving 4-(Morpholin-1-yl)phenylzinc bromide depend on the specific reaction and reagents used. In cross-coupling reactions, the primary products are often biaryl compounds or other complex organic molecules.

Scientific Research Applications

4-(Morpholin-1-yl)phenylzinc bromide has a wide range of applications in scientific research:

Organic Synthesis: It is used to synthesize complex organic molecules, including pharmaceuticals and agrochemicals.

Medicinal Chemistry: The compound is employed in the development of new drugs, particularly in the synthesis of intermediates and active pharmaceutical ingredients.

Material Science: It is used in the preparation of advanced materials, such as polymers and nanomaterials, due to its ability to form stable carbon-carbon bonds.

Biological Studies: Researchers use it to modify biomolecules and study their interactions and functions.

Mechanism of Action

The mechanism by which 4-(Morpholin-1-yl)phenylzinc bromide exerts its effects involves the formation of a reactive organozinc intermediate. This intermediate can undergo various transformations, including transmetalation with palladium catalysts, leading to the formation of new carbon-carbon bonds. The morpholine group enhances the stability and reactivity of the organozinc compound, making it a valuable reagent in organic synthesis.

Comparison with Similar Compounds

Comparison with Similar Organozinc Compounds

Structural and Coordination Features

Organozinc reagents exhibit diverse coordination geometries depending on substituents. For example:

• Phenylzinc bromide (PhZnBr) : Typically adopts a linear or trigonal geometry, with Zn bonded to two aryl groups and one bromide.
• 4-(Carboxymethoxy)phenylzinc complexes : As seen in , Zn(II) ions in such systems often form six-coordinate structures with ligands like water or bipyridyl, stabilized by O–H···O hydrogen bonds.

Table 1: Comparative Structural Parameters

Compound	Coordination Number	Geometry	Key Ligands	Stabilizing Interactions
PhZnBr	2–3	Linear/Trigonal	Aryl, Br	Van der Waals
[Zn(4-bipyridyl)(H₂O)₄]²⁺	6	Octahedral	N (bipyridyl), O (H₂O)	Hydrogen bonds
4-(Morpholin)phenylZnBr	4–5 (hypothetical)	Tetrahedral	Aryl, Br, (morpholine O)	Weak Zn–O coordination?

Reactivity and Stability

• This could accelerate transmetallation in cross-coupling reactions.
• Steric Effects : The morpholine’s six-membered ring introduces moderate steric bulk, which may reduce undesired side reactions (e.g., β-hydride elimination) compared to bulkier substituents like tert-butyl.
• Solubility: Morpholine’s polarity improves solubility in THF or DMF, unlike nonpolar arylzinc reagents, which often require toluene .

Crystallographic Challenges

Crystallization of organozinc compounds is highly ligand-dependent. For example:

• The tetraaqua-(4,4'-bipyridyl)zinc(II) complex in forms a 3D network via hydrogen bonds involving carboxylate and water ligands.
• SHELX software () is commonly employed for resolving such structures, though disorder (as noted in ) may complicate refinement .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 4-(Morpholin-1-yl)phenylZinc bromide, and how can reaction efficiency be optimized?

• Methodology : The compound is typically synthesized via transmetallation. For example, 4-(Morpholin-1-yl)phenyl lithium or magnesium bromide intermediates are reacted with ZnBr₂ under anhydrous conditions. Reaction efficiency depends on temperature control (−78°C to 0°C), solvent purity (THF or Et₂O), and exclusion of moisture/oxygen .
• Optimization : Monitor reaction progress using TLC or GC-MS. Quench aliquots with deuterated solvents for ¹H NMR analysis to confirm intermediate formation. Yield improvements (>90%) are achieved via slow addition of organometallic reagents and inert atmosphere maintenance .

Q. What purification techniques are recommended for isolating 4-(Morpholin-1-yl)phenylZinc bromide from byproducts?

• Stepwise Approach :

Precipitation : Add hexane to the reaction mixture to precipitate Zn salts.

Filtration : Use a Schlenk filter under nitrogen to isolate the solid.

Recrystallization : Dissolve in dry THF and slowly layer with hexane for crystal growth.

• Validation : Purity is confirmed via elemental analysis and ICP-OES for Zn content (>95%) .

Q. Which spectroscopic and crystallographic methods are critical for characterizing this compound?

• NMR : ¹H and ¹³C NMR in deuterated THF or DMSO-d₆ identify morpholine protons (δ 2.5–3.5 ppm) and aryl-Zinc coupling patterns.
• X-ray Crystallography : Single-crystal analysis (e.g., using SHELXL) confirms molecular geometry. For example, Zn coordination geometry (tetrahedral vs. trigonal planar) and bond lengths (Zn–C ~2.0 Å) .
• Supplementary Data : FT-IR for Zn–Br stretches (250–300 cm⁻¹) and HRMS for molecular ion validation .

Advanced Research Questions

Q. How does the electronic structure of 4-(Morpholin-1-yl)phenylZinc bromide influence its reactivity in cross-coupling reactions?

• Mechanistic Insight : The electron-rich morpholine group enhances nucleophilicity at the Zn center, facilitating transmetallation in Suzuki-Miyaura couplings. DFT studies (e.g., Gaussian 16) show a lowered activation energy (~15 kcal/mol) for aryl-Zinc bond cleavage compared to non-substituted analogs .
• Experimental Validation : Compare coupling yields with electron-deficient partners (e.g., 4-nitrophenylboronic acid) versus electron-rich partners. Kinetic studies via ¹⁹F NMR track intermediate formation .

Q. What computational tools can predict the stability and ligand-exchange dynamics of this organozinc compound?

• Software : Use ORCA or GAMESS for molecular dynamics simulations. Parameters include solvent dielectric constant (ε = 7.5 for THF) and temperature-dependent ligand dissociation rates.
• Outcomes : Predict aggregation states (monomeric vs. dimeric) and stability under varying pH (e.g., degradation above pH 7 due to Zn–OH formation) .

Q. How should researchers address discrepancies between experimental crystallographic data and computational models?

• Validation Protocols :

Twinning Analysis : Use PLATON to detect twinning in X-ray data, which may distort bond angles .

Hirshfeld Surfaces : Compare experimental (Mercury software) and theoretical (CrystalExplorer) surfaces to identify non-covalent interactions (e.g., C–H⋯Br).

R-Factor Alignment : Ensure R_int < 5% and wR₂ < 15% during SHELXL refinement. Discrepancies >10% warrant re-measurement or alternative space group testing .